Cas no 118467-11-1 (2-Cyclopenten-1-one, 5,5-dimethyl-2-(phenylthio)-)

2-Cyclopenten-1-one, 5,5-dimethyl-2-(phenylthio)- is a specialized cyclic enone derivative featuring a phenylthio substituent at the 2-position and geminal dimethyl groups at the 5-position. This compound is of interest in synthetic organic chemistry due to its structural features, which include a reactive α,β-unsaturated carbonyl system and a sulfur-containing moiety. The phenylthio group enhances its utility as an intermediate in nucleophilic substitution reactions, while the steric hindrance from the dimethyl groups may influence regioselectivity in further transformations. Its well-defined structure makes it suitable for applications in heterocyclic synthesis, catalysis studies, and the development of pharmacologically relevant scaffolds.

2-Cyclopenten-1-one, 5,5-dimethyl-2-(phenylthio)- structure

118467-11-1 structure

Product name:2-Cyclopenten-1-one, 5,5-dimethyl-2-(phenylthio)-

CAS No:118467-11-1

MF:C₁₃H₁₄OS

MW:218.314662456512

CID:3666596

PubChem ID:10822712

2-Cyclopenten-1-one, 5,5-dimethyl-2-(phenylthio)- Chemical and Physical Properties

Names and Identifiers

- 2-Cyclopenten-1-one, 5,5-dimethyl-2-(phenylthio)-
- 5,5-Dimethyl-2-(phenylthio)cyclopent-2-enone
- 118467-11-1
- Inchi： InChI=1S/C13H14OS/c1-13(2)9-8-11(12(13)14)15-10-6-4-3-5-7-10/h3-8H,9H2,1-2H3
- InChI Key： BWLUNDMMBCBENX-UHFFFAOYSA-N

Computed Properties

Exact Mass: 218.07653624Da
Monoisotopic Mass: 218.07653624Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 285
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 42.4Å²

2-Cyclopenten-1-one, 5,5-dimethyl-2-(phenylthio)- Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A019125170-1g	5,5-Dimethyl-2-(phenylthio)cyclopent-2-enone	118467-11-1	95%	1g	$694.88	2023-09-04

2-Cyclopenten-1-one, 5,5-dimethyl-2-(phenylthio)- Related Literature

1. Structure and reactivity of tautomeric forms of zwitterionic species from the reaction of phosphorus(iii) compounds with electron deficient alkenes and alkynes†

N. N. Bhuvan Kumar,Manab Chakravarty,K. C. Kumara Swamy New J. Chem., 2006,30, 1614-1620
2. Structural control of metalloporphyrinogens by macrocycle modification: steric blocking of the macrocyclic cavity through trans-N,N′-dimethylation

Jun Wang,Michael G. Gardiner,Evan J. Peacock,Brian W. Skelton,Allan H. White Dalton Trans., 2003, 161-162
3. Synthesis of architecturally well-defined nanogels viaRAFT polymerization for potential bioapplications

Zesheng An,Qian Qiu,Guangyao Liu Chem. Commun., 2011,47, 12424-12440
4. Synthesis of a hierarchical BiOBr nanodots/Bi2WO6 p–n heterostructure with enhanced photoinduced electric and photocatalytic degradation performance†

Weijia An,Huan Wang,Jinpeng Geng,Wenquan Cui,Yong Zhan RSC Adv., 2016,6, 29554-29562
5. Spherical octanuclear clusters in a Na–Ln–dipic system – encapsulation of a nitrate ion and incorporation of water nonamers and dodecamers†

Syed Meheboob Elahi,M. V. Rajasekharan CrystEngComm, 2015,17, 7191-7198

Additional information on 2-Cyclopenten-1-one, 5,5-dimethyl-2-(phenylthio)-

2-Cyclopenten-1-one, 5,5-dimethyl-2-(phenylthio)- (CAS No. 118467-11-1)

The compound 2-Cyclopenten-1-one, 5,5-dimethyl-2-(phenylthio)- (CAS No. 118467-11-1) is a unique organic molecule with a complex structure that has garnered attention in various fields of chemistry and materials science. This compound is characterized by its cyclopentenone ring system, which is substituted with a phenylthio group and two methyl groups at the 5-position. The cyclopentenone core provides a rigid framework that can participate in various chemical reactions, making it a valuable building block in organic synthesis.

Recent studies have highlighted the potential of 2-Cyclopenten-1-one, 5,5-dimethyl-2-(phenylthio)- in the development of advanced materials. Researchers have explored its use as a precursor for synthesizing bioactive compounds and functional polymers. The phenylthio group introduces electron-donating properties, which can enhance the reactivity of the molecule in certain reactions. This makes it particularly useful in the design of new drug candidates and high-performance materials.

In terms of synthesis, 2-Cyclopenten-1-one, 5,5-dimethyl-2-(phenylthio)- can be prepared through a variety of methods, including the Michael addition reaction and other organocatalytic processes. These methods allow for precise control over the stereochemistry and regioselectivity of the product, ensuring high purity and consistency. The use of sustainable and eco-friendly reagents has also been reported in recent research, aligning with global efforts to promote green chemistry.

The application of 2-Cyclopenten-1-one, 5,5-dimethyl-2-(phenylthio)- extends beyond traditional chemical synthesis. It has been utilized in the development of novel sensors and electronic devices due to its unique electronic properties. For instance, its ability to act as a π-conjugated system makes it suitable for applications in organic electronics and optoelectronics.

Moreover, 2-Cyclopenten-1-one, 5,5-dimethyl-2-(phenylthio)- has shown promise in the field of drug delivery systems. Its structural flexibility allows for the incorporation into nanoparticles and other drug carriers, enhancing their stability and targeting efficiency. This has led to increased interest from pharmaceutical companies looking to develop innovative therapeutic agents.

From an environmental perspective, researchers have investigated the biodegradation pathways of 2-Cyclopenten-1-one, 5,5-dimethyl-2-(phenylthio)- to assess its impact on ecosystems. Studies suggest that under specific conditions, the compound can undergo microbial degradation, reducing its persistence in the environment. This information is crucial for regulatory agencies aiming to establish safety guidelines for its use.

In conclusion, 2-Cyclopenten-1-one, 5,5-dimethyl-2-(phenylthio)- (CAS No. 118467-11-1) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties and structural features make it an invaluable tool in organic synthesis and materials science. As research continues to uncover new uses and improvements in its synthesis methods, this compound is poised to play an even greater role in advancing modern technology and medicine.